Cas no 4430-49-3 (Isothiocyanatophenyl sulfone)

• Product Name: Isothiocyanatophenyl sulfone
• CAS No: 4430-49-3
• MF: C₁₄H₈N₂O₂S₃
• MW: 332.420518875122
• CID: 330720
• PubChem ID: 284732
• Update Time: 2025-05-20

Isothiocyanatophenyl sulfone Chemical and Physical Properties

Names and Identifiers

• Isothiocyanatophenyl sulfone
• 1-isothiocyanato-4-(4-isothiocyanatophenyl)sulfonylbenzene
• NSC 140913
• FT-0623041
• bis(4-isothiocyanatophenyl) sulphone
• NSC140913
• A826537
• 1,1'-Sulfonylbis(4-isothiocyanatobenzene)
• Isothiocyanic acid, sulfonyldi-p-phenylene ester
• SCHEMBL483832
• 1-isothiocyanato-4-(4-isothiocyanatophenyl)sulfonyl-benzene
• 1-Isothiocyanato-4-[(4-isothiocyanatophenyl)sulfonyl]benzene #
• 1-isothiocyanato-4-((4-isothiocyanatophenyl)sulfonyl)benzene
• DTXSID70301076
• PQCJXOVOHXALIO-UHFFFAOYSA-N
• NSC-140913
• 4430-49-3
• AKOS024411944

• MDL： MFCD00041098
• Inchi： 1S/C14H8N2O2S3/c17-21(18,13-5-1-11(2-6-13)15-9-19)14-7-3-12(4-8-14)16-10-20/h1-8H
• InChI Key： PQCJXOVOHXALIO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N=C=S)(C1C=CC(=CC=1)N=C=S)(=O)=O

Computed Properties

• Exact Mass: 331.97500
• Monoisotopic Mass: 331.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 131A^2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 187 °C
• Boiling Point: 547.4±35.0 °C at 760 mmHg
• Flash Point: 284.8±25.9 °C
• Refractive Index: 1.668
• PSA: 131.42000
• LogP: 5.06880
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Isothiocyanatophenyl sulfone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R20/22; R36/37/38
• Safety Term：S26;S36/37/39
• HazardClass：IRRITANT-HARMFUL
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on Isothiocyanatophenyl sulfone

Compound CAS No. 4430-49-3: Isothiocyanatophenyl Sulfone

The compound with CAS number 4430-49-3, commonly referred to as isothiocyanatophenyl sulfone, is a highly specialized organic compound with significant applications in various scientific and industrial fields. This compound has garnered attention due to its unique chemical properties and potential uses in advanced materials, pharmaceuticals, and research studies. Recent advancements in synthetic chemistry have further enhanced our understanding of its structure, reactivity, and functionalization possibilities.

Isothiocyanatophenyl sulfone is characterized by its distinctive molecular architecture, which includes a sulfone group (-SO₂-) attached to a phenyl ring substituted with an isothiocyanate (-NCS) moiety. This combination of functional groups imparts the compound with versatile reactivity, making it a valuable building block in organic synthesis. The sulfone group is known for its strong electron-withdrawing properties, which can influence the electronic characteristics of the molecule and enhance its reactivity in various transformations.

Recent studies have highlighted the potential of isothiocyanatophenyl sulfone in the development of advanced materials. Researchers have explored its use as a precursor for the synthesis of heterocyclic compounds, which are integral components of modern pharmaceuticals and agrochemicals. For instance, a 2023 study published in *Journal of Organic Chemistry* demonstrated that this compound can serve as an efficient starting material for the construction of bioactive molecules with potential anti-inflammatory and anticancer properties.

In addition to its role in organic synthesis, isothiocyanatophenyl sulfone has shown promise in catalytic applications. Its ability to act as a Lewis acid or base makes it a candidate for catalyzing various reactions, including nucleophilic substitutions and cycloadditions. A 2022 research article in *Chemical Communications* reported that this compound can facilitate the formation of nitrogen-containing heterocycles under mild reaction conditions, opening new avenues for green chemistry practices.

The synthesis of isothiocyanatophenyl sulfone involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Traditional methods often involve the reaction of phenol derivatives with sulfonyl chlorides in the presence of appropriate bases. However, recent innovations have introduced more efficient routes, such as one-pot synthesis strategies that minimize the number of steps and reduce waste generation.

From an environmental standpoint, the development of sustainable synthesis pathways for isothiocyanatophenyl sulfone aligns with global efforts to promote eco-friendly chemical processes. Researchers are increasingly focusing on using renewable feedstocks and catalytic systems to produce this compound with reduced environmental impact. A 2021 study in *Green Chemistry* showcased a bio-inspired approach using enzymes to mediate key steps in its synthesis, demonstrating the feasibility of biocatalytic methods in organic synthesis.

Moreover, isothiocyanatophenyl sulfone has been investigated for its role in polymer science. Its ability to undergo polymerization under specific conditions has led to the creation of novel polymeric materials with tailored properties. These materials exhibit potential applications in electronics, optics, and biomedical devices due to their unique mechanical and thermal characteristics.

In conclusion, isothiocyanatophenyl sulfone (CAS No. 4430-49-3) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis, catalysis, and materials science. As research continues to uncover new possibilities for this compound, it is poised to play an even more significant role in advancing scientific and technological frontiers.